Cas no 83972-01-4 (Magnesium mono-p-nitrobenzyl malonate)

• Product name: Magnesium mono-p-nitrobenzyl malonate
• CAS No: 83972-01-4
• MF: C₂₀H₁₆MgN₂O₁₂
• MW: 500.66
• MDL: MFCD00060141
• CID: 60637
• PubChem ID: 87572920

Magnesium mono-p-nitrobenzyl malonate Chemical and Physical Properties

Names and Identifiers

• magnesium salt ascorbic acid phosphate
• magnesium mono-p-nitrobenzyl malonate
• magnesium (t-4)-propanedioato]-bis[mono[(4-nitrophenyl)methyl]
• p-nitrobenzyl-2-diazoacetoacetate
• Anhydrous magnesium mono-p-nitrobenzyl malonate
• Magnesium 4-Nitrobenzyl Malonate Hydrate
• Anhydrous Magnesium Mono-P-Nitro-Benzyl Malonate
• ANHYDROUSMAGNESIUMMONO-4-NITROBENZYLMALONATE
• bis[p-nitrobenzyl hydrogen malonato]magnesium
• Einecs 281-602-2
• MAGNESIUM 4-NITROBENZYL MALONATE
• Magnesium mono-4-nitrobenzyl malonate
• Malonic Acid Mono-4-nitrobenzyl Ester Magnesium Salt Hydrate
• DTXSID601004245
• MFCD00060141
• WAFDWKYNSTVECG-UHFFFAOYSA-L
• A848072
• Malonic acid 4-nitrobenzyl ester magnesium salt
• Malonic Acid Mono-4-nitrobenzyl Ester Magnesium Salt
• D91407
• magnesium p-nitrobenzyl malonate
• M0938
• magnesium 3-[(4-nitrophenyl)methoxy]-3-oxidanylidene-propanoate
• AKOS015964396
• Magnesium bis{3-[(4-nitrophenyl)methoxy]-3-oxopropanoate}
• W-104127
• magnesium 3-(4-nitrobenzyloxy)-3-oxopropanoate
• Bis(p-nitrobenzyl hydrogen malonato)magnesium
• SCHEMBL1919596
• malonic acid p-nitrobenzyl ester magnesium salt
• ALPHA-BOSWELLICACID
• magnesium 3-[(4-nitrophenyl)methoxy]-3-oxopropanoate
• magnesium;3-[(4-nitrophenyl)methoxy]-3-oxopropanoate
• FT-0659825
• 105995-50-4
• Magnesium 3-((4-nitrobenzyl)oxy)-3-oxopropanoate
• AS-14796
• AC-1654
• 83972-01-4
• A840695
• AKOS015839493
• CS-0456113
• 75321-09-4
• FT-0641560
• Magnesium (T-4)-propanedioato]-bis[mono[(4-nitrophenyl)methyl]; Magnesium salt ascorbic acid phosphate
• MAGNESIUM(2+) BIS(3-[(4-NITROPHENYL)METHOXY]-3-OXOPROPANOATE)
• Magnesium mono-p-nitrobenzyl malonate

• MDL： MFCD00060141
• Inchi： 1S/2C10H9NO6.Mg/c2*12-9(13)5-10(14)17-6-7-1-3-8(4-2-7)11(15)16;/h2*1-4H,5-6H2,(H,12,13);/q;;+2/p-2
• InChI Key： WAFDWKYNSTVECG-UHFFFAOYSA-L
• SMILES： O=C(OCC1=CC=C([N+]([O-])=O)C=C1)CC([O-])=O.O=C(OCC2=CC=C([N+]([O-])=O)C=C2)CC([O-])=O.[Mg+2]

Computed Properties

• Exact Mass: 500.05500
• Monoisotopic Mass: 500.0553656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 297
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 225Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: >300°C
• Boiling Point: 455.8°C at 760 mmHg
• Flash Point: No data available
• PSA: 224.50000
• LogP: 0.60240
• Vapor Pressure: No data available

Magnesium mono-p-nitrobenzyl malonate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Store at room temperature

Magnesium mono-p-nitrobenzyl malonate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Magnesium mono-p-nitrobenzyl malonate

Recent Advances in the Study of Magnesium Mono-p-nitrobenzyl Malonate (CAS: 83972-01-4) in Chemical Biology and Pharmaceutical Research

Magnesium mono-p-nitrobenzyl malonate (CAS: 83972-01-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, has been the subject of several studies exploring its potential applications in drug development and biochemical processes. The latest research highlights its role as a versatile intermediate in organic synthesis and its potential therapeutic benefits, making it a focal point for further investigation.

Recent studies have focused on the synthesis and characterization of Magnesium mono-p-nitrobenzyl malonate, with particular attention to its stability and reactivity under various conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its molecular structure and confirm its purity. These studies have provided valuable insights into the compound's behavior in solution and its interactions with other molecules, which are critical for its potential use in pharmaceutical formulations.

In the context of drug development, Magnesium mono-p-nitrobenzyl malonate has shown promise as a precursor for the synthesis of novel bioactive compounds. Researchers have explored its utility in the design of enzyme inhibitors and receptor modulators, leveraging its unique chemical properties to enhance drug efficacy and selectivity. Preliminary results from in vitro studies suggest that derivatives of this compound exhibit significant activity against specific biological targets, warranting further investigation in preclinical models.

Another area of interest is the compound's potential role in metabolic pathways. Recent findings indicate that Magnesium mono-p-nitrobenzyl malonate may influence key enzymatic processes, particularly those involved in energy metabolism. This has sparked interest in its application for metabolic disorders, where modulating enzyme activity could offer therapeutic benefits. Ongoing research aims to delineate the precise mechanisms by which this compound exerts its effects and to evaluate its safety profile in biological systems.

Despite these promising developments, challenges remain in the practical application of Magnesium mono-p-nitrobenzyl malonate. Issues such as solubility, bioavailability, and stability under physiological conditions need to be addressed to fully realize its potential. Researchers are actively exploring formulation strategies and chemical modifications to overcome these hurdles, with the goal of advancing this compound into clinical trials.

In conclusion, Magnesium mono-p-nitrobenzyl malonate (CAS: 83972-01-4) represents a compelling area of research in chemical biology and pharmaceutical science. Its unique properties and versatile applications make it a valuable candidate for further study. As research progresses, this compound may pave the way for innovative therapeutic strategies and contribute to the advancement of drug discovery. Future studies should focus on optimizing its chemical and pharmacological properties to maximize its therapeutic potential.